Cas no 536706-18-0 (2-{(4-bromophenyl)methylsulfanyl}-3-(3,5-dimethylphenyl)-3H,4H,5H-pyrimido5,4-bindol-4-one)

• Product Name: 2-{(4-bromophenyl)methylsulfanyl}-3-(3,5-dimethylphenyl)-3H,4H,5H-pyrimido5,4-bindol-4-one
• CAS No: 536706-18-0
• MF: C₂₅H₂₀BrN₃OS
• MW: 490.414803504944
• CID: 6196676
• PubChem ID: 4639871
• Update Time: 2025-05-17

2-{(4-bromophenyl)methylsulfanyl}-3-(3,5-dimethylphenyl)-3H,4H,5H-pyrimido5,4-bindol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{(4-bromophenyl)methylsulfanyl}-3-(3,5-dimethylphenyl)-3H,4H,5H-pyrimido5,4-bindol-4-one
• Oprea1_554651
• 2-((4-bromobenzyl)thio)-3-(3,5-dimethylphenyl)-3H-pyrimido[5,4-b]indol-4(5H)-one
• F0580-0371
• 2-[(4-bromophenyl)methylsulfanyl]-3-(3,5-dimethylphenyl)-5H-pyrimido[5,4-b]indol-4-one
• 2-{[(4-bromophenyl)methyl]sulfanyl}-3-(3,5-dimethylphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• 536706-18-0
• AKOS002052696

• Inchi： 1S/C25H20BrN3OS/c1-15-11-16(2)13-19(12-15)29-24(30)23-22(20-5-3-4-6-21(20)27-23)28-25(29)31-14-17-7-9-18(26)10-8-17/h3-13,27H,14H2,1-2H3
• InChI Key： ZYNXSJXWTTXBGU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1=NC2C3C=CC=CC=3NC=2C(N1C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 489.05105g/mol
• Monoisotopic Mass: 489.05105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 2-{(4-bromophenyl)methylsulfanyl}-3-(3,5-dimethylphenyl)-3H,4H,5H-pyrimido5,4-bindol-4-one

2-{(4-Bromophenyl)methylsulfanyl}-3-(3,5-dimethylphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one: A Comprehensive Overview

2-{(4-Bromophenyl)methylsulfanyl}-3-(3,5-dimethylphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one, also known by its CAS number 536706-18-0, is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidoindole derivatives, which are known for their potential in drug discovery due to their diverse biological activities. The molecule's structure incorporates a pyrimidoindole core with substituents that include a bromophenyl group and a dimethylphenyl group, making it a promising candidate for further research in therapeutic applications.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. The incorporation of the bromophenyl group introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Recent studies have highlighted the importance of such substituents in enhancing the bioavailability and selectivity of pyrimidoindole derivatives.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, making them attractive targets for drug development in diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated that 2-{(4-Bromophenyl)methylsulfanyl}-3-(3,5-dimethylphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one exhibits potent inhibitory activity against several kinases, including those involved in cell proliferation and survival pathways.

In addition to its kinase inhibitory properties, this compound has shown promising anti-inflammatory effects in vitro and in vivo models. The methylsulfanyl group attached to the bromophenyl moiety contributes to the compound's ability to modulate inflammatory responses by targeting key signaling molecules. Recent advancements in understanding the molecular mechanisms underlying inflammation have provided new insights into how such compounds can be optimized for therapeutic use.

The pharmacokinetic profile of this compound is another area of active research. Studies have indicated that it has favorable absorption and distribution properties, which are essential for its effectiveness as a drug candidate. However, further research is needed to evaluate its metabolism and excretion pathways to ensure safety and efficacy in clinical settings.

From an analytical standpoint, the characterization of this compound has been achieved through advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided detailed information about its molecular structure and purity, which are critical for reproducibility in research studies.

In conclusion, 2-{(4-Bromophenyl)methylsulfanyl}-3-(3,5-dimethylphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable tool for exploring new therapeutic strategies against various diseases. As research continues to uncover its full potential, this compound stands at the forefront of innovative drug discovery efforts.